2-methoxy-4-methylpent-4-enoic acid
Overview
Description
2-methoxy-4-methylpent-4-enoic acid is a useful research compound. Its molecular formula is C7H12O3 and its molecular weight is 144.17 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methoxy-4-methylpent-4-enoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-methylpent-4-enoic acid", "methanol", "sodium hydroxide", "methyl iodide", "sodium bicarbonate", "sulfuric acid", "sodium chloride", "water" ], "Reaction": [ "4-methylpent-4-enoic acid is reacted with methanol and sodium hydroxide to form the methyl ester intermediate.", "The methyl ester intermediate is then reacted with methyl iodide in the presence of sodium bicarbonate to form the methyl ether intermediate.", "The methyl ether intermediate is then hydrolyzed with sulfuric acid to form the carboxylic acid intermediate.", "The carboxylic acid intermediate is then reacted with methanol and sulfuric acid to form the methyl ester of 2-methoxy-4-methylpent-4-enoic acid.", "The methyl ester of 2-methoxy-4-methylpent-4-enoic acid is then hydrolyzed with sodium hydroxide to form the final product, 2-methoxy-4-methylpent-4-enoic acid." ] } | |
CAS No. |
40539-01-3 |
Molecular Formula |
C7H12O3 |
Molecular Weight |
144.17 g/mol |
IUPAC Name |
2-methoxy-4-methylpent-4-enoic acid |
InChI |
InChI=1S/C7H12O3/c1-5(2)4-6(10-3)7(8)9/h6H,1,4H2,2-3H3,(H,8,9) |
InChI Key |
XYWQBAVTEGKRQG-UHFFFAOYSA-N |
Canonical SMILES |
CC(=C)CC(C(=O)O)OC |
Purity |
95 |
Origin of Product |
United States |
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